N-phenylpiperidin-3-amine
Overview
Description
N-phenylpiperidin-3-amine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dopamine Receptor Studies : N-n-Propyl-substituted 3-(dimethylphenyl)piperidines, closely related to N-phenylpiperidin-3-amine, show novel properties in differentiating between dopamine receptor subtypes. This aids in understanding dopaminergic activity in the brain (Cervetto et al., 1998).
Synthesis of Mono-N-amino Salts : It is used in preparing mono-N-amino salts of benzodiazines and naphthyridines with high yields (Tamura et al., 1974).
Efficient Synthesis of Nitrogen Heterocycles : this compound plays a role in the Cp*Ir-catalyzed N-cycloalkylation of primary amines with diols for synthesizing nitrogen heterocycles (Yamaguchi et al., 2007).
Electrophilic Amination of Carbanions : It is used in electrophilic amination of various carbanions, including ketone, ester, and amide enolates (Armstrong et al., 2000).
Design of Bioactive Compounds : Derivatives of N-phenylpiperidine-3-amine are used for property-based design of bioactive compounds by modulating basicity, lipophilicity, aqueous solubility, and membrane permeation (Schnider et al., 2020).
Production of Bioactive Compounds : This compound assists in the production of bioactive compounds by adding nitrogen bonds to aromatic rings (Romero et al., 2015).
Alkaloid Synthesis : It acts as a chiral building block for highly enantioselective syntheses of 2-phenylpiperidine and SS20846A (Davis et al., 2000).
Parkinsonism Studies : As a meperidine congener, it can produce chronic parkinsonism and respond to drugs stimulating dopamine receptors (Davis et al., 1979).
Synthesis of α-Hydrazino Acids : N-Cbz-3-phenyloxaziridine, derived from this compound, is used for direct electrophilic N-amination of chiral α-amino acids (Niederer et al., 1993).
Anti-inflammatory Studies : this compound derivatives show anti-inflammatory activities comparable to phenylbutazone in rat paw carrageenan tests (Hicks et al., 1979).
Chemical Synthesis : It is important in the synthesis of N-methylated and N-alkylamines, which are crucial in regulating life-science molecules (Senthamarai et al., 2018).
N-Arylpiperidines Synthesis : Synthesis of substituted N-arylpiperidines via organobismuth derivatives is another application in scientific research (Banfi et al., 1994).
Synthesis of Cyclic Amines : The CpIr complex-catalyzed N-heterocyclization of primary amines with diols is a catalytic system for environmentally benign synthesis of cyclic amines (Fujita et al., 2004).
CNS Stimulant and Appetite Suppressant : N-methyl-3-phenyl-norbornan-2-amine (CamfetamineTM) is closely related to fencamfamine, a central nervous system stimulant and appetite suppressant (Kavanagh et al., 2013).
Sigma-Selective Agents : N-substituted 2-phenylaminoethane derivatives of 1-phenyl-2-aminopropane constitute a novel class of high-affinity sigma-selective agents (Glennon et al., 1991).
Phase-Transfer Catalysis : Facile synthesis of N‐substituted‐4‐cyano‐4‐phenylpiperidines via phase‐transfer catalysis is another application (Thompson & Reeves, 1983).
Synthesis of NH Cyclic Amines : Reductive amination of 1,4- and 1,5-dicarbonyl compounds with (S)-valine methyl ester affords levorotatory NH cyclic amines (Manescalchi et al., 1994).
Cytotoxicity Studies : CP-46,665, a derivative, shows cytotoxicity in human tumor and leukemia cells (Berdel et al., 1985).
Electrosynthesis of α-Aminonitriles : The electrochemical cyanation of N-alkyl-substituted cyclic six-membered amines gives α-aminonitriles (Gall et al., 1997).
Therapeutic Activity Research : CP-46,665 was investigated for therapeutic activity in rodent tumors and human non-seminomatous germ cell tumors (Berdel et al., 1987).
Mechanism of Action
Target of Action
N-Phenylpiperidin-3-amine, also known as N-Phenyl-3-piperidinamine, is a compound that has been studied for its potential pharmacological applications
Mode of Action
It is known that piperidine derivatives, which include this compound, are important synthetic fragments for designing drugs . These compounds can interact with various targets, leading to changes in cellular processes . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Piperidine derivatives are present in more than twenty classes of pharmaceuticals , suggesting that they may affect a wide range of biochemical pathways
Result of Action
Piperidine derivatives have been associated with a variety of pharmacological effects
Biochemical Analysis
Biochemical Properties
It is known that the compound can undergo reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation . These reactions suggest that N-Phenylpiperidin-3-amine could potentially interact with various enzymes, proteins, and other biomolecules in the body.
Cellular Effects
Based on its structural similarity to other piperidine derivatives, it could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Given its structural similarity to other piperidine derivatives, it could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Based on its structural similarity to other piperidine derivatives, it could potentially be involved in various metabolic pathways, interacting with enzymes or cofactors .
Properties
IUPAC Name |
N-phenylpiperidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2/c1-2-5-10(6-3-1)13-11-7-4-8-12-9-11/h1-3,5-6,11-13H,4,7-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQDNZFYQBNCCRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)NC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30393119 | |
Record name | N-phenylpiperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30393119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
100240-05-9 | |
Record name | N-phenylpiperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30393119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-phenylpiperidin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.